4-(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-ol

• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 4-(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-ol
• InChI: InChI=1S/C12H14ClN3O/c13-10-7-9(8-1-4-15-11(8)16-10)12(17)2-5-14-6-3-12/h1,4,7,14,17H,2-3,5-6H2,(H,15,16)
• InChI Key: ZWMTWCIWYCWUQV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC(=NC3=C2C=CN3)Cl)O

Description

4-(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H14ClN3O and its molecular weight is 251.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl 4-(6-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-hydroxypiperidine-1-carboxylate (510 mg, 1.00 mmol) in CH2Cl2 (6 mL) was slowly dropwise added TMS-I (0.43 mL, 3.01 mmol) at rt, and stirred at 60° C. overnight. Partial of the solvent was removed on rotary vacuo, and the residue was purified on reverse phase PrepHPLC to afford the expected product, 4-(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-ol (310 mg, 63%), as a dark brown solid. 1H-NMR (400 MHz, CHLOROFORM-D) δ ppm 2.02 (d, J=14.35 Hz, 2 H) 2.65-2.76 (m, 2 H) 3.42 (d, J=11.33 Hz, 2 H) 3.58 (d, J=11.83 Hz, 2 H) 4.61 (s, 2 H) 6.91 (d, J=3.53 Hz, 1 H) 7.13 (s, 1 H) 7.28 (d, J=3.53 Hz, 1 H); Mass spec. 252.05 (MH+) calc. for C12H14ClN3O 251.08.